2-(4-nitrophenyl)-3-[2-(phenylthio)phenyl]acrylonitrile

• IUPAC Name: (Z)-2-(4-nitrophenyl)-3-(2-phenylsulfanylphenyl)prop-2-enenitrile
• InChI: InChI=1S/C21H14N2O2S/c22-15-18(16-10-12-19(13-11-16)23(24)25)14-17-6-4-5-9-21(17)26-20-7-2-1-3-8-20/h1-14H/b18-14+
• InChI Key: PIVOTYDSNDRDPR-NBVRZTHBSA-N
• Canonical SMILES: C1=CC=C(C=C1)SC2=CC=CC=C2C=C(C#N)C3=CC=C(C=C3)[N+](=O)[O-]
• Isomeric SMILES: C1=CC=C(C=C1)SC2=CC=CC=C2/C=C(\C#N)/C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C21H14N2O2S
• Molecular Weight: 358.4 g/mol

Description

2-(4-nitrophenyl)-3-[2-(phenylthio)phenyl]acrylonitrile, commonly known as NPPA, is a chemical compound that has been gaining attention in scientific research due to its potential applications in various fields. NPPA is a yellow crystalline powder that is soluble in organic solvents and is commonly used in laboratory experiments.

Mechanism of Action

The mechanism of action of NPPA is not fully understood. However, it is believed that NPPA interacts with thiol groups in proteins and other biomolecules, leading to changes in their structure and function. This interaction may also lead to the formation of adducts between NPPA and thiol groups.
Biochemical and Physiological Effects
NPPA has been shown to have various biochemical and physiological effects in vitro and in vivo. It has been shown to inhibit the activity of enzymes that contain thiol groups, such as glutathione S-transferase and thioredoxin reductase. NPPA has also been shown to induce apoptosis in cancer cells and to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

NPPA has several advantages for use in laboratory experiments. It is a stable and easily synthesized compound that can be used as a building block for the synthesis of other compounds. NPPA is also a fluorescent probe for the detection of thiols, which makes it useful for studying the interaction of thiol-containing biomolecules. However, NPPA has limitations in terms of its toxicity and potential side effects. It is important to use appropriate safety measures when handling NPPA.

Future Directions

There are several future directions for research related to NPPA. One area of research is the development of new compounds based on NPPA that have improved properties, such as increased selectivity and reduced toxicity. Another area of research is the use of NPPA in the development of new materials, such as sensors and electronic devices. Additionally, further research is needed to fully understand the mechanism of action of NPPA and its potential applications in various fields.
Conclusion
In conclusion, NPPA is a chemical compound that has potential applications in various fields. It can be synthesized through a reaction between 2-(4-nitrophenyl)-3-bromopropenoic acid and phenyl thiol and has been used as a fluorescent probe for the detection of thiols and as a building block for the synthesis of other compounds. NPPA has various biochemical and physiological effects and has advantages and limitations for use in laboratory experiments. There are several future directions for research related to NPPA, including the development of new compounds and materials and further understanding of its mechanism of action.

Scientific Research Applications

NPPA has been widely used in scientific research due to its potential applications in various fields. It has been used as a fluorescent probe for the detection of thiols and as a building block for the synthesis of other compounds. NPPA has also been used in the development of new materials, such as polymers and liquid crystals.